4-Chloro-1,2-dihydro-5-acenaphthylenamine

• Molecular Formula: C12H10ClN
• Molecular Weight: 203.67 g/mol
• IUPAC Name: 4-chloro-1,2-dihydroacenaphthylen-5-amine
• InChI: InChI=1S/C12H10ClN/c13-10-6-8-5-4-7-2-1-3-9(11(7)8)12(10)14/h1-3,6H,4-5,14H2
• InChI Key: YPTASRYZXOUVPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=C(C3=CC=CC1=C23)N)Cl

Description

4-Chloro-1,2-dihydro-5-acenaphthylenamine is a chemical compound with the molecular formula C12H10ClN and a molecular weight of 203.67 g/mol . It is categorized under carcinogens and is used in various research applications .

Chemical Reactions Analysis

4-Chloro-1,2-dihydro-5-acenaphthylenamine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Scientific Research Applications

4-Chloro-1,2-dihydro-5-acenaphthylenamine is used in various scientific research applications, including:

Chemistry: It is used as a reference standard in analytical chemistry and for the synthesis of other chemical compounds.

Biology: It is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is conducted to explore its potential therapeutic applications and effects on cellular processes.

Industry: It is used in the development of new materials and chemical products.

Comparison with Similar Compounds

4-Chloro-1,2-dihydro-5-acenaphthylenamine can be compared with similar compounds such as:

1,2-Dihydro-5-acenaphthylenamine: This compound has a similar structure but lacks the chlorine atom, making it less reactive in certain chemical reactions.

5-Acenaphthenamine: This compound has a similar structure but differs in the position of the amino group, affecting its chemical properties and reactivity.

5-Acenaphtheneamine: This compound is another structural isomer with different reactivity and applications.

These comparisons highlight the uniqueness of this compound in terms of its chemical structure and reactivity.